Cas no 2138312-62-4 (2-Amino-1-[benzyl(methyl)amino]pentan-3-one)

• Product Name: 2-Amino-1-[benzyl(methyl)amino]pentan-3-one
• CAS No: 2138312-62-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6182754
• PubChem ID: 165468722
• Update Time: 2025-06-15

2-Amino-1-[benzyl(methyl)amino]pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2138312-62-4
• 2-amino-1-[benzyl(methyl)amino]pentan-3-one
• EN300-799209
• 2-Amino-1-[benzyl(methyl)amino]pentan-3-one

• Inchi： 1S/C13H20N2O/c1-3-13(16)12(14)10-15(2)9-11-7-5-4-6-8-11/h4-8,12H,3,9-10,14H2,1-2H3
• InChI Key： VZTJGWCDPSPRJW-UHFFFAOYSA-N
• SMILES： O=C(CC)C(CN(C)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-1-[benzyl(methyl)amino]pentan-3-one

Professional Introduction to Compound with CAS No. 2138312-62-4 and Product Name: 2-Amino-1-[benzyl(methyl)amino]pentan-3-one

The compound identified by the CAS number 2138312-62-4 and the product name 2-Amino-1-[benzyl(methyl)amino]pentan-3-one represents a significant molecule in the realm of pharmaceutical chemistry. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The molecular structure comprises a pentanone backbone substituted with amino and benzyl(methyl)amino functional groups, which contribute to its diverse chemical reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The presence of both primary and secondary amine functionalities in 2-Amino-1-[benzyl(methyl)amino]pentan-3-one allows for a wide range of chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity, metabolic stability, and bioavailability.

In the context of current research, this compound has been explored for its potential role in the development of bioactive molecules. Studies have demonstrated that derivatives of this structure exhibit promising activities in various biological assays. For instance, modifications to the benzyl(methyl)amino group have shown efficacy in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention. Such findings underscore the compound's significance as a building block for pharmacophore discovery and optimization.

The synthesis of 2-Amino-1-[benzyl(methyl)amino]pentan-3-one involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the pentanone core through condensation reactions, followed by selective functionalization at key positions. The introduction of the amino groups and subsequent protection-deprotection strategies are crucial steps that ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes, making large-scale production feasible.

From a computational chemistry perspective, the molecular properties of 2-Amino-1-[benzyl(methyl)amino]pentan-3-one have been extensively studied using quantum mechanical methods. These studies provide insights into its electronic structure, energetics, and spectroscopic characteristics. The computational data not only aid in understanding the compound's reactivity but also guide experimental design by predicting potential reaction pathways and intermediates. Such integrative approaches between experimental synthesis and theoretical modeling are essential for advancing pharmaceutical research.

The biological evaluation of 2-Amino-1-[benzyl(methyl)amino]pentan-3-one has revealed intriguing pharmacological profiles. In vitro assays have shown that certain derivatives exhibit inhibitory effects on target enzymes relevant to metabolic disorders and inflammatory diseases. Additionally, preclinical studies suggest that these compounds may possess immunomodulatory properties, making them candidates for therapeutic applications in immune-related conditions. The versatility of this scaffold allows for further exploration into its potential as an anti-inflammatory agent or a precursor for more specialized drug candidates.

The role of 2-Amino-1-[benzyl(methyl)amino]pentan-3-one as a key intermediate in drug discovery is further emphasized by its compatibility with modern synthetic methodologies. Techniques such as solid-phase synthesis and flow chemistry have been adapted to facilitate rapid diversification of analogues based on this core structure. This flexibility enables medicinal chemists to efficiently screen large libraries of compounds for lead optimization, accelerating the drug development pipeline.

Environmental considerations also play a crucial role in the synthesis and application of this compound. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices, such as solvent recycling and catalytic processes with high atom economy, are being integrated into production protocols to align with global initiatives promoting chemical sustainability.

Future directions in research involving 2-Amino-1-[benzyl(methyl)amino]pentan-3-one include exploring its role in targeted drug delivery systems. By incorporating this compound into nanoparticle-based carriers or prodrug formulations, researchers aim to enhance therapeutic efficacy while reducing side effects. Such innovations could open new avenues for treating complex diseases that require precise targeting and controlled release mechanisms.

In summary, 2-Amino-1-[benzyl(methyl)amino]pentan-3-one (CAS No. 2138312-62-4) stands out as a versatile and promising compound with significant implications for pharmaceutical science. Its unique structural features enable diverse functionalization, making it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this molecule is poised to contribute substantially to advancements in medicinal chemistry.